Cas no 858754-67-3 ((2Z)-6-2-(4-methoxyphenyl)-2-oxoethoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product name: (2Z)-6-2-(4-methoxyphenyl)-2-oxoethoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 858754-67-3
• MF: C₂₅H₂₀O₆
• MW: 416.422707557678
• CID: 5555993

(2Z)-6-2-(4-methoxyphenyl)-2-oxoethoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(2-methoxyphenyl)methylidene]-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-1-benzofuran-3-one
• (2Z)-6-2-(4-methoxyphenyl)-2-oxoethoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C25H20O6/c1-28-18-9-7-16(8-10-18)21(26)15-30-19-11-12-20-23(14-19)31-24(25(20)27)13-17-5-3-4-6-22(17)29-2/h3-14H,15H2,1-2H3
• InChI Key： DVRFRMYUNPTUQG-UHFFFAOYSA-N
• SMILES： O1C2=CC(OCC(C3=CC=C(OC)C=C3)=O)=CC=C2C(=O)C1=CC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-6-2-(4-methoxyphenyl)-2-oxoethoxy-2-(2-methoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Compound CAS No 858754-67-3: (2Z)-6-[2-(4-Methoxyphenyl)-2-Oxoethoxy]-2-(2-Methoxyphenyl)methylidene-2,3-Dihydro-1-Benzofuran-3-One

The compound with CAS No 858754-67-3, named (2Z)-6-[2-(4-Methoxyphenyl)-2-Oxoethoxy]-2-(2-Methoxyphenyl)methylidene-2,3-Dihydro-1-Benzofuran-3-One, is a highly specialized organic molecule with a complex structure and potential applications in various fields. This compound belongs to the class of benzofuran derivatives, which have been extensively studied due to their unique chemical properties and biological activities.

Benzofuran derivatives are known for their aromaticity and versatility in chemical reactions. The presence of the methoxyphenyl groups in this compound introduces additional complexity and functionality. The methoxy group is a common substituent in organic chemistry, often enhancing the solubility and stability of molecules. In this case, the 4-methoxyphenyl and 2-methoxyphenyl groups contribute to the molecule's electronic properties and intermolecular interactions.

Recent studies have highlighted the importance of such compounds in drug discovery and material science. For instance, benzofuran derivatives have been explored for their potential as antioxidants, anti-inflammatory agents, and anticancer drugs. The specific structure of CAS No 858754-67-3 suggests that it may exhibit unique pharmacokinetic properties due to the combination of its functional groups and stereochemistry.

The synthesis of this compound involves a series of carefully designed reactions, including oxidation, condensation, and cyclization steps. Researchers have employed various methodologies to optimize the yield and purity of such complex molecules. For example, the use of transition metal catalysts has been reported to facilitate key transformations in the synthesis pathway.

In terms of biological activity, preliminary assays have indicated that CAS No 858754-67-3 exhibits moderate antiproliferative effects against certain cancer cell lines. This suggests that it could be a lead compound for further optimization in drug development programs. Additionally, its ability to interact with specific protein targets makes it a promising candidate for studying molecular recognition and binding affinity.

From a materials science perspective, the compound's structural features make it suitable for applications in optoelectronics and sensors. The conjugated system within the molecule can potentially absorb light across a broad spectrum, making it a candidate for use in photovoltaic devices or light-emitting diodes (LEDs). Recent advancements in computational chemistry have enabled researchers to predict such properties with high accuracy before experimental validation.

The environmental impact of CAS No 858754-67-3 is another area of interest. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of such compounds is crucial. Studies have shown that certain benzofuran derivatives can undergo enzymatic degradation under specific conditions, which could be leveraged for bioremediation purposes.

In conclusion, CAS No 858754-67-3 represents a fascinating example of how intricate molecular design can lead to versatile compounds with multiple applications. Its structure not only highlights the beauty of organic chemistry but also underscores the importance of interdisciplinary research in unlocking its full potential.